![molecular formula C15H21ClN2O3S B258417 2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-cyclohexylacetamide](/img/structure/B258417.png)
2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-cyclohexylacetamide
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Overview
Description
2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-cyclohexylacetamide, commonly known as MCC-950, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. MCC-950 has been found to inhibit the NLRP3 inflammasome, which is a key component of the innate immune system.
Mechanism of Action
MCC-950 inhibits the NLRP3 inflammasome by binding to the NACHT domain of the NLRP3 protein, which is required for the assembly and activation of the inflammasome. This prevents the activation of caspase-1 and subsequent cleavage of pro-IL-1β and pro-IL-18 into their active forms. MCC-950 has been shown to be highly selective for the NLRP3 inflammasome, with little or no effect on other inflammasomes or immune pathways.
Biochemical and Physiological Effects:
Inhibition of the NLRP3 inflammasome by MCC-950 has been shown to have several biochemical and physiological effects. It reduces the production of pro-inflammatory cytokines, such as IL-1β and IL-18, and increases the production of anti-inflammatory cytokines, such as IL-10. MCC-950 has also been found to reduce oxidative stress and improve mitochondrial function. In animal models, MCC-950 has been shown to improve cognitive function and reduce inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of MCC-950 for lab experiments is its high selectivity for the NLRP3 inflammasome, which allows for specific targeting of this pathway. MCC-950 is also relatively stable and has a long half-life, which makes it suitable for in vivo studies. However, one limitation of MCC-950 is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on MCC-950. One area of interest is the potential therapeutic applications of MCC-950 in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of research is the role of the NLRP3 inflammasome in cancer, and the potential use of MCC-950 as an anti-cancer agent. Additionally, there is ongoing research on the development of more potent and selective inhibitors of the NLRP3 inflammasome, which could have even greater therapeutic potential.
Synthesis Methods
The synthesis of MCC-950 involves several steps, starting with the reaction of 4-chlorobenzenesulfonyl chloride with methylamine to form 4-chlorobenzenesulfonamide. This compound is then reacted with cyclohexylamine and acetic anhydride to form the final product, MCC-950. The yield of MCC-950 is typically around 30-40%, and the purity can be increased through recrystallization.
Scientific Research Applications
MCC-950 has been extensively studied for its potential therapeutic applications in various diseases, including inflammatory disorders, neurodegenerative diseases, and cancer. Inhibition of the NLRP3 inflammasome by MCC-950 has been shown to reduce the production of pro-inflammatory cytokines, such as IL-1β and IL-18, which are implicated in the pathogenesis of many inflammatory diseases. MCC-950 has also been found to improve cognitive function in animal models of Alzheimer's disease and to inhibit the growth of cancer cells.
properties
Molecular Formula |
C15H21ClN2O3S |
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Molecular Weight |
344.9 g/mol |
IUPAC Name |
2-[(4-chlorophenyl)sulfonyl-methylamino]-N-cyclohexylacetamide |
InChI |
InChI=1S/C15H21ClN2O3S/c1-18(11-15(19)17-13-5-3-2-4-6-13)22(20,21)14-9-7-12(16)8-10-14/h7-10,13H,2-6,11H2,1H3,(H,17,19) |
InChI Key |
FWFMRPRGROEKTQ-UHFFFAOYSA-N |
SMILES |
CN(CC(=O)NC1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
CN(CC(=O)NC1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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